Cas no 290332-10-4 (Trifloxysulfuron-sodium monohydrate)

• Product Name: Trifloxysulfuron-sodium monohydrate
• CAS No: 290332-10-4
• MF: C₁₄H₁₅F₃N₅NaO₇S
• MW: 477.348182916641
• CID: 2847566
• Update Time: 2023-08-10

Trifloxysulfuron-sodium monohydrate Chemical and Physical Properties

Names and Identifiers

• Trifloxysulfuron-sodium monohydrate
• H4H8E1IBCU
• Trifloxysulfuron-sodium [ISO] monohydrate
• Q27279631
• 2-Pyridinesulfonamide, N-(((4,6-dimethoxy-2-pyrimidinyl)amino)carbonyl)-3-(2,2,2-trifluoroethoxy)-, monosodium salt, monohydrate

• Inchi： 1S/C14H14F3N5O6S.Na.H2O/c1-26-9-6-10(27-2)20-12(19-9)21-13(23)22-29(24,25)11-8(4-3-5-18-11)28-7-14(15,16)17;;/h3-6H,7H2,1-2H3,(H2,19,20,21,22,23);;1H2/q;+1;/p-1
• InChI Key： RTRYRNGIJIWPCJ-UHFFFAOYSA-M
• SMILES： S(C1C(=CC=CN=1)OCC(F)(F)F)([N-]C(NC1N=C(C=C(N=1)OC)OC)=O)(=O)=O.[Na+].O

Computed Properties

• Exact Mass: 477.05419778 g/mol
• Monoisotopic Mass: 477.05419778 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 641
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 477.35
• Topological Polar Surface Area: 140